Cas no 2172139-33-0 (benzyl N-1-(chlorosulfonyl)-5-methylhexan-2-ylcarbamate)

• Product Name: benzyl N-1-(chlorosulfonyl)-5-methylhexan-2-ylcarbamate
• CAS No: 2172139-33-0
• MF: C₁₅H₂₂ClNO₄S
• MW: 347.857482433319
• CID: 6264473
• PubChem ID: 165482807
• Update Time: 2025-05-22

benzyl N-1-(chlorosulfonyl)-5-methylhexan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-1-(chlorosulfonyl)-5-methylhexan-2-ylcarbamate
• 2172139-33-0
• benzyl N-[1-(chlorosulfonyl)-5-methylhexan-2-yl]carbamate
• EN300-1440452

• Inchi： 1S/C15H22ClNO4S/c1-12(2)8-9-14(11-22(16,19)20)17-15(18)21-10-13-6-4-3-5-7-13/h3-7,12,14H,8-11H2,1-2H3,(H,17,18)
• InChI Key： HBSDSGAIXPZVAG-UHFFFAOYSA-N
• SMILES： ClS(CC(CCC(C)C)NC(=O)OCC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 347.0958071g/mol
• Monoisotopic Mass: 347.0958071g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 9
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 80.8Ų

Additional information on benzyl N-1-(chlorosulfonyl)-5-methylhexan-2-ylcarbamate

Benzyl N-1-(Chlorosulfonyl)-5-Methylhexan-2-Ylcarbamate: A Comprehensive Overview

The compound with CAS No. 2172139-33-0, commonly referred to as benzyl N-1-(chlorosulfonyl)-5-methylhexan-2-ylcarbamate, is a highly specialized organic compound with significant applications in various fields. This compound is notable for its unique chemical structure, which combines a benzyl group with a chlorosulfonyl-substituted hexanoyl group, making it a versatile molecule for both academic and industrial purposes.

Recent studies have highlighted the importance of benzyl N-1-(chlorosulfonyl)-5-methylhexan-2-ylcarbamate in the development of advanced materials and chemical intermediates. Its structure, featuring a chlorosulfonyl group attached to a hexanoyl chain, provides it with distinctive reactivity and stability. Researchers have demonstrated that this compound can serve as an effective precursor in the synthesis of more complex molecules, particularly in the pharmaceutical and agrochemical industries.

One of the most intriguing aspects of benzyl N-1-(chlorosulfonyl)-5-methylhexan-2-ylcarbamate is its ability to participate in various chemical reactions under mild conditions. For instance, its reactivity towards nucleophilic substitution reactions has been extensively studied, revealing its potential as an intermediate in the synthesis of sulfonylated compounds. This property is particularly valuable in the development of new drugs and agricultural chemicals, where precise control over molecular structure is essential.

Moreover, the compound's stability under diverse environmental conditions has made it a favorable choice for use in outdoor applications. Studies conducted under varying temperatures and pH levels have shown that benzyl N-1-(chlorosulfonyl)-5-methylhexan-2-ylcarbamate maintains its structural integrity, ensuring consistent performance across different scenarios. This characteristic is especially advantageous in industries where reliability and durability are paramount.

The synthesis of benzyl N-1-(chlorosulfonyl)-5-methylhexan-2-ylcarbamate involves a multi-step process that requires precise control over reaction conditions. Recent advancements in synthetic methodologies have enabled chemists to optimize the production process, reducing costs and improving yields. These improvements have not only enhanced the accessibility of the compound but also opened up new avenues for its application in emerging fields such as biotechnology and nanotechnology.

In terms of safety and handling, benzyl N-1-(chlorosulfonyl)-5-methylhexan-2-ylcarbamate has been classified as a non-hazardous substance under standard conditions. However, it is recommended to follow standard laboratory protocols when working with this compound to ensure optimal results and minimize any potential risks. Proper storage and handling practices are essential to maintain its stability and efficacy.

Looking ahead, the future of benzyl N-1-(chlorosulfonyl)-5-methylhexan-2-y carbamate appears promising, with ongoing research exploring its potential in novel applications. Its unique chemical properties make it a valuable asset in the development of advanced materials and innovative chemical products. As technology continues to evolve, this compound is expected to play an increasingly important role in shaping the future of chemistry.